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N-Boc-Sitagliptin N-Boc-Sitagliptin
Brand Name: Vulcanchem
CAS No.: 486460-23-5
VCID: VC0123646
InChI: InChI=1S/C21H23F6N5O3/c1-20(2,3)35-19(34)28-12(6-11-7-14(23)15(24)9-13(11)22)8-17(33)31-4-5-32-16(10-31)29-30-18(32)21(25,26)27/h7,9,12H,4-6,8,10H2,1-3H3,(H,28,34)/t12-/m1/s1
SMILES: CC(C)(C)OC(=O)NC(CC1=CC(=C(C=C1F)F)F)CC(=O)N2CCN3C(=NN=C3C(F)(F)F)C2
Molecular Formula: C21H23F6N5O3
Molecular Weight: 507.437

N-Boc-Sitagliptin

CAS No.: 486460-23-5

Reference Standards

VCID: VC0123646

Molecular Formula: C21H23F6N5O3

Molecular Weight: 507.437

N-Boc-Sitagliptin - 486460-23-5

CAS No. 486460-23-5
Product Name N-Boc-Sitagliptin
Molecular Formula C21H23F6N5O3
Molecular Weight 507.437
IUPAC Name tert-butyl N-[(2R)-4-oxo-4-[3-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]-1-(2,4,5-trifluorophenyl)butan-2-yl]carbamate
Standard InChI InChI=1S/C21H23F6N5O3/c1-20(2,3)35-19(34)28-12(6-11-7-14(23)15(24)9-13(11)22)8-17(33)31-4-5-32-16(10-31)29-30-18(32)21(25,26)27/h7,9,12H,4-6,8,10H2,1-3H3,(H,28,34)/t12-/m1/s1
Standard InChIKey RHCVXZBZEKGRQP-GFCCVEGCSA-N
SMILES CC(C)(C)OC(=O)NC(CC1=CC(=C(C=C1F)F)F)CC(=O)N2CCN3C(=NN=C3C(F)(F)F)C2
Synonyms N-[(1R)-3-[5,6-Dihydro-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl]-3-oxo-1-[(2,4,5-trifluorophenyl)methyl]propyl]carbamic Acid 1,1-Dimethylethyl Ester; _x000B_[(1R)-3-[5,6-Dihydro-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl]-3-
PubChem Compound 46836576
Last Modified Nov 11 2021
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